Cas no 2034433-23-1 (4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride)

• Product Name: 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034433-23-1
• MF: C₁₃H₁₂ClN₃OS
• MW: 293.771880149841
• CID: 5376225
• Update Time: 2025-06-14

4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C13H11N3OS.ClH/c1-9-3-2-5-14-12(9)16-13-15-11(8-18-13)10-4-6-17-7-10;/h2-8H,1H3,(H,14,15,16);1H
• InChI Key： DFZKGMWKFMFBNU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=COC=2)N=C1NC1=NC=CC=C1C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride

Comprehensive Overview of 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034433-23-1)

The compound 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034433-23-1) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique structural features, including a furan ring and a pyridine moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules in these categories.

In recent years, the demand for novel heterocyclic compounds like 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride has surged due to their versatility in drug discovery. The compound's CAS No. 2034433-23-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. This property aligns with the growing trend of optimizing drug candidates for better bioavailability, a hot topic in pharmaceutical R&D.

The synthesis of 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride involves multi-step organic reactions, often starting from furan-3-carbaldehyde and 2-amino-3-methylpyridine. Its thiazole core is a privileged scaffold in drug design, known for its role in antimicrobial, anti-inflammatory, and anticancer agents. This has led to increased interest in its mechanism of action, with many researchers exploring its potential as a targeted therapy for various diseases. The compound's molecular weight and logP value are also critical parameters for ADMET profiling, a key focus in modern drug development.

From a commercial perspective, CAS No. 2034433-23-1 is often listed by specialty chemical suppliers catering to high-throughput screening and fragment-based drug discovery. Its patent status and regulatory compliance are frequently queried by stakeholders, highlighting the need for transparent data. The compound's NMR and HPLC purity specifications are equally important, as they ensure reproducibility in research. These factors make it a valuable candidate for collaborative research projects between academia and industry.

In conclusion, 4-(furan-3-yl)-N-(3-methylpyridin-2-yl)-1,3-thiazol-2-amine:hydrochloride represents a promising avenue for therapeutic innovation. Its structural complexity and functional diversity align with current trends in precision medicine and small-molecule drug development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its importance in the life sciences sector.